Cas no 1979057-95-8 (3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid)

3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid is a heterocyclic compound featuring a benzofuran-thiazole hybrid scaffold with a propanoic acid side chain. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzofuran moiety contributes to enhanced aromatic interactions, while the thiazole ring offers potential for hydrogen bonding and metal coordination. The propanoic acid group provides versatility for further derivatization, such as esterification or amidation. This compound is particularly useful in the synthesis of bioactive molecules, including potential enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and electronic characteristics. Its well-defined structure ensures reproducibility in synthetic applications.
3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid structure
1979057-95-8 structure
Product Name:3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid
CAS No:1979057-95-8
MF:C14H11NO3S
MW:273.307042360306
CID:5756490
PubChem ID:103485221
Update Time:2025-05-26

3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1273024
    • 1979057-95-8
    • 3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid
    • 3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid
    • Inchi: 1S/C14H11NO3S/c16-13(17)6-5-10-8-19-14(15-10)12-7-9-3-1-2-4-11(9)18-12/h1-4,7-8H,5-6H2,(H,16,17)
    • InChI Key: FVEFASIPFZTZRK-UHFFFAOYSA-N
    • SMILES: S1C=C(CCC(=O)O)N=C1C1=CC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 273.04596439g/mol
  • Monoisotopic Mass: 273.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.6Ų

3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid Pricemore >>

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3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid Related Literature

Additional information on 3-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid

Introduction to 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic Acid (CAS No. 1979057-95-8)

3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid (CAS No. 1979057-95-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid consists of a benzofuran moiety linked to a thiazole ring through a propanoic acid chain. The benzofuran ring is known for its aromatic stability and the ability to form hydrogen bonds, which can enhance the compound's bioavailability and pharmacological activity. The thiazole ring, on the other hand, is a common motif in many biologically active molecules due to its electron-withdrawing properties and ability to participate in various chemical reactions.

Recent studies have highlighted the multifaceted biological activities of 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, thereby reducing the risk of these diseases.

The pharmacokinetic profile of 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid has been extensively studied to evaluate its suitability for drug development. Preclinical data suggest that it has favorable oral bioavailability and a long half-life, which are crucial parameters for effective drug delivery. Moreover, it exhibits low toxicity and good metabolic stability, making it a viable candidate for further clinical investigation.

Clinical trials are currently underway to assess the safety and efficacy of 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential therapeutic applications.

In conclusion, 3-2-(1-Benzofuran-2-yl)-1,3-thiazol-4-ylpropanoic acid (CAS No. 1979057-95-8) is a promising compound with a wide range of biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.

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